Cas no 1375301-46-4 (2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine)

• Product Name: 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• CAS No: 1375301-46-4
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD21605161
• CID: 1089804
• PubChem ID: 71302522
• Update Time: 2025-05-25

2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• AKOS022173287
• DTXSID30744667
• A886439
• 1375301-46-4

• MDL： MFCD21605161
• Inchi： 1S/C8H9ClN4/c1-13(2)7-6-5(3-4-10-6)11-8(9)12-7/h3-4,10H,1-2H3
• InChI Key： CSRKLYDYSRXAAB-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CNC2=C(N=1)N(C)C

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine

Comprehensive Overview of 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine (CAS No. 1375301-46-4)

2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine, with the CAS number 1375301-46-4, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolopyrimidine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

The compound's chloro and dimethylamine functional groups contribute to its reactivity, enabling diverse chemical modifications. This versatility aligns with current trends in small-molecule drug design and targeted therapies, topics frequently searched in scientific databases. Its pyrrolo[3,2-d]pyrimidine scaffold is structurally similar to purine bases, which explains its relevance in kinase inhibitor development—a hot topic in oncology research.

In recent years, the demand for high-purity intermediates like 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine has surged, driven by advancements in combinatorial chemistry and high-throughput screening. These methodologies, often discussed in AI-driven research forums, rely on structurally diverse building blocks to accelerate drug discovery. The compound’s CAS 1375301-46-4 is frequently indexed in patent literature, highlighting its role in proprietary synthetic routes.

From an SEO perspective, users often search for "pyrrolopyrimidine derivatives" or "chloropyrimidine applications," reflecting broader interest in heterocyclic chemistry. The compound’s potential in crop protection formulations also aligns with growing searches for "sustainable agrochemicals," as the industry shifts toward eco-friendly solutions. Its stability and synthetic accessibility make it a candidate for green chemistry applications—another trending topic.

Analytical characterization of 2-Chloro-N,N-dimethyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine typically involves HPLC, NMR, and mass spectrometry, techniques commonly queried by quality control professionals. The compound’s solubility and thermal properties are critical parameters for formulation scientists, addressing frequent search queries about "pharmaceutical excipient compatibility."

In summary, CAS 1375301-46-4 represents a nexus of innovation in medicinal and agricultural chemistry. Its structural features and adaptability to modern synthetic platforms position it as a key player in addressing contemporary challenges like drug resistance and precision agriculture. As research evolves, this compound will likely remain a focal point in scientific literature and industrial applications.